2-Chloro-4-fluoro-5-[3-methyl-2,6-dioxo-4-(trifluoromethyl)-1,2,3,6-tetrahydropyrimidin-1-yl]benzenesulfonyl chloride

• Molecular Formula: C12H6Cl2F4N2O4S
• Molecular Weight: 421.2 g/mol
• IUPAC Name: 2-chloro-4-fluoro-5-[3-methyl-2,6-dioxo-4-(trifluoromethyl)pyrimidin-1-yl]benzenesulfonyl chloride
• InChI: InChI=1S/C12H6Cl2F4N2O4S/c1-19-9(12(16,17)18)4-10(21)20(11(19)22)7-3-8(25(14,23)24)5(13)2-6(7)15/h2-4H,1H3
• InChI Key: BMLYGOLKPWKTCT-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=O)N(C1=O)C2=CC(=C(C=C2F)Cl)S(=O)(=O)Cl)C(F)(F)F

Description

2-Chloro-4-fluoro-5-[3-methyl-2,6-dioxo-4-(trifluoromethyl)-1,2,3,6-tetrahydropyrimidin-1-yl]benzenesulfonyl chloride (CAS No. 120890-62-2) is a halogenated aromatic sulfonyl chloride derivative with the molecular formula C₁₃H₆Cl₂F₄N₂O₃ and a molecular weight of 385.102 g/mol . Its structure comprises a benzenesulfonyl chloride core substituted with chloro, fluoro, and a tetrahydropyrimidinone ring bearing a trifluoromethyl group. This compound is primarily utilized in synthetic organic chemistry as a reactive intermediate for sulfonamide formation, owing to the electrophilic sulfonyl chloride moiety.

Preparation Methods

The synthesis of 2-Chloro-4-fluoro-5-[3-methyl-2,6-dioxo-4-(trifluoromethyl)-1,2,3,6-tetrahydropyrimidin-1-yl]benzenesulfonyl chloride involves multiple steps. One common method includes the reaction of 2-chloro-4-fluoro-5-nitrobenzenesulfonyl chloride with 3-methyl-2,6-dioxo-4-(trifluoromethyl)-1,2,3,6-tetrahydropyrimidine under specific conditions. The reaction typically requires a solvent such as methanol and is carried out at controlled temperatures to ensure the desired product is obtained .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions due to the presence of chloro and fluoro groups.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, leading to the formation of different products.

Hydrolysis: It can undergo hydrolysis in the presence of water or aqueous solutions, resulting in the breakdown of the sulfonyl chloride group.

Common reagents used in these reactions include strong acids, bases, and oxidizing or reducing agents. The major products formed depend on the reaction conditions and the reagents used.

Scientific Research Applications

2-Chloro-4-fluoro-5-[3-methyl-2,6-dioxo-4-(trifluoromethyl)-1,2,3,6-tetrahydropyrimidin-1-yl]benzenesulfonyl chloride has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is utilized in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. The presence of chloro, fluoro, and trifluoromethyl groups allows it to bind to various enzymes and receptors, potentially inhibiting or modifying their activity. The exact pathways and molecular targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Table 1: Comparative Molecular Properties

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups
2-Chloro-4-fluoro-5-[3-methyl-2,6-dioxo-4-(trifluoromethyl)-1,2,3,6-tetrahydropyrimidin-1-yl]benzenesulfonyl chloride	120890-62-2	C₁₃H₆Cl₂F₄N₂O₃	385.102	Sulfonyl chloride, tetrahydropyrimidinone
2-Chloro-4-fluoro-5-[3-methyl-2,6-dioxo-4-(trifluoromethyl)pyrimidin-1-yl]benzoic acid	120890-57-5	C₁₃H₇ClF₄N₂O₄	366.65	Carboxylic acid, pyrimidinone
2-Chloro-4-fluoro-5-(2,6-dioxo-4-trifluoromethylpyrimidin-1-yl)benzoic acid	130683-46-4	Not explicitly provided	Not provided	Carboxylic acid, pyrimidinedione

Key Observations :

Functional Groups : The target compound’s sulfonyl chloride group (-SO₂Cl ) distinguishes it from analogs with carboxylic acid (-COOH ) substituents . Sulfonyl chlorides are highly reactive, enabling nucleophilic substitution (e.g., amidation), whereas carboxylic acids participate in condensation or salt formation.

Spectroscopic and Crystallographic Characterization

• NMR Analysis: Comparative NMR studies (as demonstrated for pyrimidinone derivatives in ) reveal that substituent positioning (e.g., trifluoromethyl groups) induces distinct chemical shifts in regions proximal to the pyrimidinone ring. For instance, protons near the sulfonyl chloride in the target compound would experience downfield shifts compared to benzoic acid analogs .
• Hydrogen Bonding : The sulfonyl chloride’s electronegative atoms may engage in stronger hydrogen-bonding interactions compared to carboxylic acids, influencing crystallization behavior. emphasizes the role of hydrogen-bonding patterns in molecular aggregation, which could differ significantly between these compounds .

Q & A

Q. What are the recommended synthetic routes for preparing this compound, and what experimental parameters influence yield?

The compound is synthesized via multi-step nucleophilic substitution and cyclization reactions. Key steps include:

• Sulfonation : Reacting the benzoic acid precursor with chlorosulfonic acid under controlled anhydrous conditions (0–5°C, 4–6 hrs) to introduce the sulfonyl chloride group.
• Pyrimidinone coupling : Using a Pd-catalyzed cross-coupling reaction (e.g., Suzuki-Miyaura) to attach the tetrahydropyrimidinone moiety. Optimize ligand choice (e.g., SPhos) and base (K$_3$PO$_4$) to enhance regioselectivity .
• Purification : Column chromatography (silica gel, gradient elution with ethyl acetate/hexane) or recrystallization (acetonitrile) improves purity. Monitor reaction progress via TLC (R$_f$ = 0.3–0.5 in 1:1 EtOAc/hexane).

Q. How can researchers characterize the purity and structural integrity of this compound?

Use a combination of:

• NMR : $^{19}\text{F}$ NMR detects fluorinated groups (δ ≈ -60 to -70 ppm for CF$_3$), while $^1\text{H}$ NMR identifies aromatic protons (δ 7.8–8.2 ppm) and methyl groups (δ 2.1–2.3 ppm) .
• HPLC-MS : Reverse-phase C18 column (acetonitrile/water + 0.1% formic acid) with ESI-MS to confirm molecular ion [M+H]$^+$ at m/z 385.102 .
• Elemental analysis : Validate %C, %H, %N within ±0.3% of theoretical values.

Q. What safety protocols are critical when handling this compound in the lab?

• Personal protective equipment (PPE) : Wear nitrile gloves, safety goggles, and a lab coat. Use a fume hood for weighing and reactions .
• Storage : Keep in a desiccator at 4°C under nitrogen to prevent hydrolysis of the sulfonyl chloride group.
• Waste disposal : Neutralize with aqueous NaHCO$_3$ before disposal as halogenated waste .

Advanced Research Questions

Q. How can crystallographic data resolve ambiguities in the compound’s molecular conformation?

• X-ray diffraction : Use SHELXL for refinement (monoclinic space group P2$_1$/c, Z = 4) to model the tetrahydropyrimidinone ring’s puckering and sulfonyl chloride geometry. Hydrogen-bonding networks (e.g., C=O···H–N) stabilize the crystal lattice .
• Mercury CSD : Compare packing motifs (e.g., π-π stacking of aromatic rings) with analogous sulfonyl chlorides to identify polymorphism risks .

Q. What hydrogen-bonding patterns dominate in its solid-state structure, and how do they affect stability?

Graph set analysis (Etter’s rules) reveals:

• Intramolecular : N–H···O=C interactions within the pyrimidinone ring (S(6) motif).
• Intermolecular : C–F···π interactions (3.0–3.2 Å) between trifluoromethyl and benzene rings, enhancing thermal stability (T$_\text{dec}$ > 200°C) .

Q. How can reaction conditions be optimized to suppress byproducts like hydrolyzed sulfonic acids?

• Solvent choice : Use anhydrous dichloromethane or THF to minimize water ingress.
• Catalyst screening : Test Lewis acids (e.g., ZnCl$_2$) to accelerate coupling while maintaining low temperatures (-10°C) .
• In-line FTIR : Monitor sulfonyl chloride hydrolysis (peak at 1370 cm$^{-1}$) in real time .

Q. What analytical strategies address contradictions in spectroscopic data (e.g., unexpected $^{13}\text{C}$ shifts)?

• DFT calculations : Compare computed chemical shifts (GIAO method, B3LYP/6-311+G(d,p)) with experimental $^{13}\text{C}$ NMR to identify conformational outliers.
• Variable-temperature NMR : Detect dynamic processes (e.g., ring flipping) causing signal broadening at 25°C .